![molecular formula C9H11ClFNO B1375973 6-fluoro-3,4-dihydro-2H-1-benzopyran-3-amine hydrochloride CAS No. 1803587-71-4](/img/structure/B1375973.png)
6-fluoro-3,4-dihydro-2H-1-benzopyran-3-amine hydrochloride
Overview
Description
“6-fluoro-3,4-dihydro-2H-1-benzopyran-3-amine hydrochloride” is a chemical compound with the CAS Number: 1803587-71-4 . It has a molecular weight of 203.64 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H10FNO.ClH/c10-7-1-2-9-6 (3-7)4-8 (11)5-12-9;/h1-3,8H,4-5,11H2;1H .Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
Smo Inhibitor Development
This compound is utilized in the preparation and application of Smo inhibitors based on nebivolol, which are significant in the development of drugs targeting the Hedgehog signaling pathway, often implicated in cancer. These inhibitors can potentially be used as antitumor drugs .
Antihypertensive Drug Synthesis
Nebivolol, which uses this compound in its synthesis, is known for its blood pressure-lowering effects with additional benefits for cardiovascular dilation .
Aldose Reductase Inhibition
A series of derivatives from this compound class has been developed as aldose reductase inhibitors , which are important in managing complications of diabetes .
Antimicrobial and Antifungal Agents
Novel derivatives synthesized from this compound have shown potent antibacterial and antifungal properties, indicating its potential use in developing new antimicrobial medications .
Organic Synthesis
The compound is also used in the synthesis of other organic compounds, including fluorinated heterocyclic compounds, which have a variety of applications in chemical research .
Method for Synthesizing Carboxylic Acid and Alkyl Ester Derivatives
A patented method utilizes this compound for synthesizing 6-fluoro-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid and its alkyl ester derivatives, which are valuable intermediates in organic synthesis .
Safety and Hazards
properties
IUPAC Name |
6-fluoro-3,4-dihydro-2H-chromen-3-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO.ClH/c10-7-1-2-9-6(3-7)4-8(11)5-12-9;/h1-3,8H,4-5,11H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHDNPJFNNMLEKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(COC2=C1C=C(C=C2)F)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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